Cas no 99112-29-5 (19-Norpregn-4-en-20-yne-3,17-diol,17-acetate 3-cyclopentanepropanoate, (3a,17a)- (9CI))
99112-29-5 structure
Product Name:19-Norpregn-4-en-20-yne-3,17-diol,17-acetate 3-cyclopentanepropanoate, (3a,17a)- (9CI)
CAS No:99112-29-5
MF:C30H42O4
MW:466.652089595795
CID:804920
PubChem ID:24893424
Update Time:2025-04-19
19-Norpregn-4-en-20-yne-3,17-diol,17-acetate 3-cyclopentanepropanoate, (3a,17a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 19-Norpregn-4-en-20-yne-3,17-diol,17-acetate 3-cyclopentanepropanoate, (3a,17a)- (9CI)
- Norethisterone acetate 3-cyclopentylpropionate
- DTXSID50912861
- Neacpp
- 99112-29-5
- 17-(Acetyloxy)-19-norpregn-2-en-20-yn-1-yl 3-cyclopentylpropanoate
- [(1S,5R,8R,9S,13S,14S,17R)-17-acetyloxy-17-ethynyl-13-methyl-4,5,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-1-yl] 3-cyclopentylpropanoate
- [(5R,8R,9S,13S,14S,17R)-17-acetyloxy-17-ethynyl-13-methyl-4,5,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-1-yl] 3-cyclopentylpropanoate
-
- Inchi: 1S/C30H42O4/c1-4-30(34-20(2)31)19-17-25-23-14-13-22-10-7-11-26(28(22)24(23)16-18-29(25,30)3)33-27(32)15-12-21-8-5-6-9-21/h1,7,11,21-26,28H,5-6,8-10,12-19H2,2-3H3/t22-,23+,24-,25-,26?,28?,29-,30-/m0/s1
- InChI Key: UKRBBAYWDWAZQF-PPFNNMHVSA-N
- SMILES: O(C(C)=O)[C@@]1(C#C)CC[C@H]2[C@@H]3CC[C@@H]4CC=CC(C4[C@H]3CC[C@@]21C)OC(CCC1CCCC1)=O
Computed Properties
- Exact Mass: 466.308
- Monoisotopic Mass: 466.308
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 876
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 534.2°Cat760mmHg
- Flash Point: 257.4°C
- Refractive Index: 1.55
19-Norpregn-4-en-20-yne-3,17-diol,17-acetate 3-cyclopentanepropanoate, (3a,17a)- (9CI) Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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